Cas no 2098072-62-7 (3-(3-methoxypropyl)azetidine hydrochloride)

• Product Name: 3-(3-methoxypropyl)azetidine hydrochloride
• CAS No: 2098072-62-7
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 5725030
• PubChem ID: 126845708
• Update Time: 2025-05-21

3-(3-methoxypropyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxypropyl)azetidine hydrochloride
• 2098072-62-7
• F2167-8076
• starbld0033250
• AKOS040818260

• Inchi： 1S/C7H15NO.ClH/c1-9-4-2-3-7-5-8-6-7;/h7-8H,2-6H2,1H3;1H
• InChI Key： PJXDHVUHPLMPMV-UHFFFAOYSA-N
• SMILES： C(C1CNC1)CCOC.Cl

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 71.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3-methoxypropyl)azetidine hydrochloride

3-(3-Methoxypropyl)azetidine Hydrochloride (CAS No. 2098072-62-7): A Comprehensive Overview

3-(3-Methoxypropyl)azetidine hydrochloride (CAS No. 2098072-62-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azetidine ring structure and methoxypropyl side chain, serves as a valuable intermediate in the synthesis of bioactive molecules. Its hydrochloride salt form enhances solubility, making it particularly useful in drug discovery and development.

The chemical properties of 3-(3-methoxypropyl)azetidine HCl include a molecular weight of approximately 179.67 g/mol and a purity often exceeding 98%. Its structural features, such as the azetidine ring, contribute to its reactivity and versatility in organic synthesis. Researchers frequently employ this compound in the preparation of heterocyclic compounds, which are pivotal in medicinal chemistry for designing novel therapeutics.

In recent years, the demand for 3-(3-methoxypropyl)azetidine hydrochloride has surged due to its applications in central nervous system (CNS) drug development. The compound's ability to modulate neurotransmitter systems makes it a promising candidate for targeting neurological disorders, a hot topic in contemporary pharmaceutical research. Additionally, its role in catalysis and ligand design has been explored, further expanding its utility.

From a market perspective, CAS 2098072-62-7 is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. The compound's niche applications ensure a steady demand, with prices varying based on purity and quantity. Suppliers often highlight its high reactivity and compatibility with diverse synthetic routes, making it a preferred choice for researchers.

One of the most frequently asked questions about 3-(3-methoxypropyl)azetidine HCl revolves around its stability and storage conditions. The compound is typically stored under inert conditions at low temperatures to prevent degradation. Another common query concerns its synthetic pathways, with many researchers seeking optimized protocols for its preparation. These topics reflect the compound's relevance in modern chemical research.

The safety profile of 3-(3-methoxypropyl)azetidine hydrochloride is another critical aspect. While not classified as hazardous, standard laboratory precautions are recommended when handling this compound. Its low toxicity and favorable physicochemical properties contribute to its widespread use in academic and industrial settings.

Looking ahead, the future of 3-(3-methoxypropyl)azetidine HCl appears promising, with ongoing research exploring its potential in new therapeutic areas. As the pharmaceutical industry continues to prioritize innovative drug candidates, compounds like this will remain at the forefront of scientific inquiry. Its combination of structural novelty and functional versatility ensures its enduring relevance in chemical and pharmacological research.